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Cat. No.: B15579769

For Researchers, Scientists, and Drug Development Professionals

Abstract

SV119 is a synthetic small molecule that has garnered significant interest in the field of
oncology as a high-affinity and selective ligand for the sigma-2 (02) receptor. This receptor is
overexpressed in a variety of solid tumors, including pancreatic, breast, and lung cancer,
making it an attractive target for diagnostic imaging and targeted cancer therapy. SV119 has
been shown to induce apoptosis in cancer cells and can be conjugated to other therapeutic
agents to enhance their selective delivery to tumor tissues. This technical guide provides a
comprehensive overview of the synthesis, characterization, and biological evaluation of SV119,
intended to serve as a valuable resource for researchers in drug discovery and development.
While a specific, detailed synthesis protocol for SV119 is not readily available in the public
domain, this guide outlines a plausible synthetic route based on the synthesis of structurally
related compounds.

Synthesis of SV119

A definitive, step-by-step synthesis protocol for SV119 has not been explicitly detailed in
publicly available literature. However, based on the known synthesis of its precursor, SV119-
Asp, and other similar 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives, a likely
synthetic pathway can be proposed. The synthesis would logically involve the coupling of a 6,7-
dimethoxy-1,2,3,4-tetrahydroisoquinoline core with a functionalized benzoxazole moiety.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15579769?utm_src=pdf-interest
https://www.benchchem.com/product/b15579769?utm_src=pdf-body
https://www.benchchem.com/product/b15579769?utm_src=pdf-body
https://www.benchchem.com/product/b15579769?utm_src=pdf-body
https://www.benchchem.com/product/b15579769?utm_src=pdf-body
https://www.benchchem.com/product/b15579769?utm_src=pdf-body
https://www.benchchem.com/product/b15579769?utm_src=pdf-body
https://www.benchchem.com/product/b15579769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Proposed Synthetic Workflow:
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Synthesis of Tetrahydroisoquinoline Intermediate

G,4-Dimethoxyphenethylamina

Synthesis of Benzoxazole Intermediate

G,7-Dimethoxy-1,2,3,4) (2-(5-Bromopentyl)benzo[dD 2-Amino-4-nitrophenol

tetrahydroisoquinoline K oxazol-6-amine

Final Coupling|and Alkylation

N-(2-hydroxy-5-nitrophenyl)
-6-bromohexanamide

l

2-(5-Bromopentyl)-6-nitro-
benzo[d]oxazole
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Grepare membrane homogenate9
Gncubate at room temperatura

Rapidly filter through glass fiber filters

:

Wash filters with ice-cold wash buffer

Calculate Ki values from competition

binding curves
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Seed cells in a 96-well plate Sigma-2 Receptor
(TMEM97/PGRMC1 complex)
Induces

Increased Reactive
Oxygen Species (ROS)

Gncubate for 24-72 hours) (Mitochondrial Stress)

:

Add MTT solution to each well Release of Apoptosis-Inducing
Factor (AIF) from mitochondria

: i

Incubate for 2-4 hours to allow
formazan crystal formation AIF Translocation to Nucleus

: i

Measure absorbance at 570 nm Caspase-Independent

and calculate cell viability Apoptosis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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